(3-Methylquinolin-5-yl)methanol

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• IUPAC Name: (3-methylquinolin-5-yl)methanol
• InChI: InChI=1S/C11H11NO/c1-8-5-10-9(7-13)3-2-4-11(10)12-6-8/h2-6,13H,7H2,1H3
• InChI Key: YGOGWBBUIOLHHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=CC=C2N=C1)CO

Description

(3-Methylquinolin-5-yl)methanol is a useful research compound. Its molecular formula is C11H11NO and its molecular weight is 173.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35.0 g (187 mmol) of the compound from example 21A are introduced into 440 ml of 1,2-dimethoxyethane, 32.3 ml (233 mmol) of triethylamine are added, and the mixture is stirred at room temperature for 30 min Then 22.3 ml (233 mmol) of ethyl chloroformate are added dropwise at 15° C., and the mixture is stirred at room temperature for 15 min. The precipitated solid is filtered off and washed with 1,2-dimethoxyethane. The filtrate is then concentrated, and the residue is taken up in 440 ml of ethanol. 13.1 g (345 mmol) of sodium borohydride are added dropwise as a solution in 210 ml of water to the solution obtained in this way. After a reaction time of 16 h at room temperature, the precipitated solid is filtered off with suction and washed with ethanol, and the filtrate is concentrated in a rotary evaporator. The resulting residue is taken up in 800 ml of water and 600 ml of dichloromethane/methanol (8:2). The aqueous phase is again extracted with 600 ml of dichloromethane/methanol (8:2), and the combined organic phases are washed with saturated sodium chloride solution. Concentration and drying result in 23.0 g (71% of theory) of the title compound.